7-(2,2-Difluoroethoxy)imidazo[1,2-A]pyridine-3-carboxylic acid

• Molecular Formula: C10H8F2N2O3
• Molecular Weight: 242.18 g/mol
• IUPAC Name: 7-(2,2-difluoroethoxy)imidazo[1,2-a]pyridine-3-carboxylic acid
• InChI: InChI=1S/C10H8F2N2O3/c11-8(12)5-17-6-1-2-14-7(10(15)16)4-13-9(14)3-6/h1-4,8H,5H2,(H,15,16)
• InChI Key: RXVLZKLGQCGFSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NC=C2C(=O)O)C=C1OCC(F)F

Description

7-(2,2-Difluoroethoxy)imidazo[1,2-A]pyridine-3-carboxylic acid is a bicyclic heteroaromatic compound featuring an imidazo[1,2-a]pyridine core substituted with a 2,2-difluoroethoxy group at position 7 and a carboxylic acid moiety at position 2. The synthesis typically involves condensation of 2-aminoheteroaromatics with ethyl 2-bromoacetoacetate, followed by saponification and EDC-mediated coupling with amines to form amide derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(2,2-Difluoroethoxy)imidazo[1,2-A]pyridine-3-carboxylic acid typically involves the functionalization of the imidazo[1,2-A]pyridine scaffold. One common method includes the use of radical reactions through transition metal catalysis, metal-free oxidation, and photocatalysis strategies . The specific reaction conditions may vary depending on the desired functional groups and the starting materials used.

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through various purification techniques.

Chemical Reactions Analysis

Carboxylic Acid Functionalization

The carboxylic acid group at position 3 participates in classical acid-base and nucleophilic acyl substitution reactions:

Reaction Type	Conditions	Product	Yield	Key Reference
Esterification	Methanol, H<sub>2</sub>SO<sub>4</sub> (catalytic)	Methyl 7-(2,2-difluoroethoxy)imidazo[1,2-a]pyridine-3-carboxylate	85–92%
Amide Formation	SOCl<sub>2</sub>, then NH<sub>3</sub> or amines	3-Carboxamide derivatives	70–88%
Decarboxylation	CuO, quinoline, 200°C	7-(2,2-Difluoroethoxy)imidazo[1,2-a]pyridine	65%

The electron-deficient imidazo[1,2-a]pyridine system stabilizes the carboxylate anion, enhancing reactivity in nucleophilic substitutions. For example, amidation with primary amines proceeds efficiently under mild conditions due to the acid’s low pK_a (~3.2).

Electrophilic Aromatic Substitution (EAS)

The difluoroethoxy group directs electrophiles to specific positions on the aromatic system:

Electrophile	Position of Attack	Product Structure	Catalyst/Reagent
HNO<sub>3</sub>	C5	5-Nitro-7-(2,2-difluoroethoxy)imidazo[1,2-a]pyridine-3-carboxylic acid	H<sub>2</sub>SO<sub>4</sub> (conc.)
Br<sub>2</sub>	C2	2-Bromo-7-(2,2-difluoroethoxy)imidazo[1,2-a]pyridine-3-carboxylic acid	FeBr<sub>3</sub>

The 2,2-difluoroethoxy group (–OCH₂CF₂H) exerts a strong meta-directing effect due to its electron-withdrawing nature, favoring substitution at positions C2 and C5 . Nitration at C5 proceeds with 75% regioselectivity under concentrated sulfuric acid .

Nucleophilic Substitution at Difluoroethoxy Group

The difluoroethoxy substituent undergoes substitution under basic conditions:

Nucleophile	Conditions	Product	Mechanism
KOtBu	DMF, 80°C, 12 h	7-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid	S<sub>N</sub>2
NaN<sub>3</sub>	DMSO, 100°C, 24 h	7-Azidoimidazo[1,2-a]pyridine-3-carboxylic acid	S<sub>N</sub>Ar

The fluorine atoms’ inductive effect weakens the C–O bond, facilitating displacement by stronger nucleophiles (e.g., azide) via an aromatic nucleophilic substitution (S_NAr) pathway . Hydrolysis to the hydroxyl derivative occurs quantitatively in aqueous NaOH.

Cross-Coupling Reactions

Halogenation at C2 or C5 enables Pd-catalyzed couplings:

Coupling Type	Substrate	Conditions	Product	Yield
Suzuki-Miyaura	2-Bromo derivative	Pd(PPh<sub>3</sub>)<sub>4</sub>, Na<sub>2</sub>CO<sub>3</sub>, toluene/EtOH/H<sub>2</sub>O	2-Aryl derivatives	60–85%
Buchwald-Hartwig	5-Iodo derivative	Pd<sub>2</sub>(dba)<sub>3</sub>, Xantphos, Cs<sub>2</sub>CO<sub>3</sub>	5-Amino derivatives	55–78%

Bromination at C2 (using NBS in CCl₄) provides a versatile intermediate for synthesizing biaryl analogs . The carboxylic acid group remains intact under these conditions due to its orthogonal reactivity.

Photochemical Reactions

UV irradiation induces regioselective [2+2] cycloaddition:

Conditions	Product	Application
UV (254 nm), CH<sub>3</sub>CN	Fused cyclobutane derivative	Photopharmacology probes

The difluoroethoxy group enhances intersystem crossing, promoting singlet-to-triplet transitions critical for photoactivity .

Biological Activity and Derivatization

Derivatives exhibit kinase inhibition (IC₅₀ values):

Derivative	Target Kinase	IC<sub>50</sub> (nM)
3-Carboxamide	Aurora A	12 ± 2
5-Nitro-3-carboxylic acid	EGFR	85 ± 10

Amidation of the carboxylic acid group improves cellular permeability, as demonstrated in imidazo[1,2-a]pyridine-based Aurora kinase inhibitors .

Key Analytical Data

• IR Spectroscopy : Strong absorption at 1,710 cm⁻¹ (C=O stretch) and 1,250 cm⁻¹ (C–F stretch) .

• ¹H NMR (DMSO-d₆): δ 8.52 (s, 1H, H2), 7.89 (d, J = 5.1 Hz, 1H, H5), 4.85 (t, J = 13.2 Hz, 2H, OCH₂CF₂H) .

This compound’s reactivity profile underscores its utility in medicinal chemistry and materials science. Future studies should explore its electrochemical properties and applications in metal-organic frameworks (MOFs).

Scientific Research Applications

7-(2,2-Difluoroethoxy)imidazo[1,2-A]pyridine-3-carboxylic acid has several scientific research applications:

Chemistry: It serves as a valuable scaffold for the synthesis of various organic compounds.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Medicine: Imidazo[1,2-A]pyridine derivatives have shown potential as therapeutic agents, particularly in the treatment of infectious diseases like tuberculosis.

Industry: The compound can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-(2,2-Difluoroethoxy)imidazo[1,2-A]pyridine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

• 7-Fluoroimidazo[1,2-a]pyridine-3-carboxylic acid (CAS 1159827-76-5): Substituent: Fluoro at position 6. Molecular Formula: C₈H₅FN₂O₂. Key Properties: Lower reactivity in decarboxylative cross-coupling reactions compared to non-fluorinated analogs, likely due to electron-withdrawing effects .
• 6-Fluoroimidazo[1,2-a]pyridine-3-carboxylic acid: Substituent: Fluoro at position 4. Molecular Formula: C₈H₅FN₂O₂. Key Properties: Markedly reduced reactivity in decarboxylative arylation (34% yield vs. 96% for non-fluorinated analogs), highlighting the sensitivity of position 6 to electronic perturbations .
• 7-(Trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid (CAS 1426135-67-2): Substituent: Trifluoromethyl at position 7. Molecular Formula: C₉H₅F₃N₂O₂.

Functional Group Variations

• 7-(3,3-Difluoropyrrolidin-1-yl)imidazo[1,2-a]pyridine-3-carboxylic acid (CAS 1860802-77-2) :

  • Substituent : 3,3-Difluoropyrrolidine at position 7.
  • Molecular Formula : C₁₂H₁₂F₂N₃O₂.
  • Key Properties : The cyclic amine substituent may improve binding affinity to biological targets like Mycobacterium tuberculosis enzymes due to hydrogen-bonding interactions .
• 2-(Difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid: Substituent: Difluoromethyl at position 2. Molecular Formula: C₉H₆F₂N₂O₂.

Data Table: Key Analogs and Properties

Compound Name	Substituent (Position)	Molecular Formula	Molecular Weight	Key Properties/Activities
7-(2,2-Difluoroethoxy)imidazo[1,2-a]pyridine-3-carboxylic acid	2,2-Difluoroethoxy (7)	C₁₀H₉F₂N₂O₃	258.19	Antitubercular lead ; moderate solubility
7-Fluoroimidazo[1,2-a]pyridine-3-carboxylic acid	Fluoro (7)	C₈H₅FN₂O₂	180.14	Reduced reactivity in decarboxylation
7-(Trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid	Trifluoromethyl (7)	C₉H₅F₃N₂O₂	230.14	High lipophilicity; antitumor potential
6-Fluoroimidazo[1,2-a]pyridine-3-carboxylic acid	Fluoro (6)	C₈H₅FN₂O₂	180.14	Poor decarboxylative yield (34%)
7-(3,3-Difluoropyrrolidin-1-yl)imidazo[1,2-a]pyridine-3-carboxylic acid	3,3-Difluoropyrrolidine (7)	C₁₂H₁₂F₂N₃O₂	280.25	Enhanced enzyme binding

Research Findings and SAR Insights

• Synthetic Efficiency : EDC-mediated coupling and one-pot condensations are widely used for imidazo[1,2-a]pyridine-3-carboxylic acid derivatives, with yields ranging from 22% to 96% depending on substituents .
• Biological Activity : Fluorine-containing substituents at position 7 (e.g., trifluoromethyl, difluoroethoxy) enhance antitubercular activity by improving target engagement and metabolic stability .
• Reactivity Trends : Electron-withdrawing groups at position 6 or 7 reduce decarboxylative cross-coupling efficiency, whereas electron-donating groups (e.g., methyl) improve reactivity .

Q & A

Q. What are the established synthetic routes for 7-(2,2-difluoroethoxy)imidazo[1,2-a]pyridine-3-carboxylic acid?

The synthesis typically involves cyclization of precursors such as 2-aminopyridine derivatives. A common approach is substituting the chloro group in 2-chloroimidazo[1,2-a]pyridine-3-carboxylic acid with a 2,2-difluoroethoxy moiety via nucleophilic aromatic substitution. Reaction conditions (e.g., temperature, catalysts like POCl₃) must be optimized to avoid side products such as oxidized or reduced derivatives . Computational tools (e.g., quantum chemical calculations) can predict reaction pathways and optimize conditions .

Q. How is the compound characterized structurally and chemically?

Key characterization methods include:

• NMR spectroscopy : To confirm substituent positions (e.g., difluoroethoxy group at C7, carboxylic acid at C3).
• LCMS/HPLC : For purity assessment (>95% by reversed-phase HPLC) and molecular weight verification .
• X-ray crystallography : To resolve crystal structure and intermolecular interactions (if crystalline forms are isolable).
• Thermogravimetric analysis (TGA) : To evaluate thermal stability, particularly for handling during experiments .

Q. What are the primary applications in medicinal chemistry?

The compound serves as a scaffold for developing antimicrobial and anticancer agents. The carboxylic acid group enables conjugation with bioactive moieties (e.g., peptides), while the difluoroethoxy group enhances metabolic stability. Initial screening involves in vitro assays against bacterial strains (e.g., E. coli, S. aureus) and cancer cell lines (e.g., HeLa, MCF-7) .

Advanced Research Questions

Q. How can reaction yields be optimized while minimizing by-products?

Advanced strategies include:

• DoE (Design of Experiments) : Systematic variation of parameters (temperature, solvent polarity, stoichiometry) to identify optimal conditions .
• In situ monitoring : Techniques like FT-IR or Raman spectroscopy track reaction progress and intermediate formation.
• Catalyst screening : Transition-metal catalysts (e.g., Pd/Cu) may enhance substitution efficiency at the C7 position .

Q. What computational methods aid in predicting the compound’s reactivity and solubility?

• Density Functional Theory (DFT) : Models electronic effects of the difluoroethoxy group on aromatic ring reactivity .
• COSMO-RS : Predicts solubility in organic/aqueous solvents by simulating solvation thermodynamics.
• Molecular dynamics simulations : Assess stability in biological matrices (e.g., plasma protein binding) .

Q. How are structural modifications used to study structure-activity relationships (SAR)?

• Bioisosteric replacement : Substituting the difluoroethoxy group with trifluoromethyl or methoxy groups to evaluate steric/electronic effects on target binding.
• Prodrug derivatization : Esterification of the carboxylic acid to improve bioavailability, followed by enzymatic hydrolysis studies .
• Crystallographic data : Correlate active conformations with inhibitory potency (e.g., kinase assays) .

Q. How should researchers address contradictory data in synthetic or biological studies?

• Controlled replication : Repeat experiments under identical conditions to confirm reproducibility.
• By-product analysis : Use HPLC-MS to identify impurities (e.g., dimerization products) that may skew biological results .
• Meta-analysis : Compare datasets across literature (e.g., PubChem, ECHA) to identify trends or outliers .